![molecular formula C14H18N4O2S2 B6435480 N-methyl-N-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide CAS No. 2549032-79-1](/img/structure/B6435480.png)
N-methyl-N-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide
Overview
Description
N-methyl-N-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide is a useful research compound. Its molecular formula is C14H18N4O2S2 and its molecular weight is 338.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-methyl-N-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide is 338.08711818 g/mol and the complexity rating of the compound is 513. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-methyl-N-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-methyl-N-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
This compound has shown promising results in the field of cancer research. It has been found to have anticancer activity against kinase enzymes . The compound has the potential to activate autophagic and apoptotic cell death in cancer cells . In another study, it was found to target VEGFR-2, a key player in angiogenesis, which is crucial for tumor growth and metastasis . The compound exhibited strong anti-VEGFR-2 potential and displayed excellent proliferative effects against MCF-7 and HepG2 cancer cell lines .
Apoptosis Induction
The compound has been found to induce apoptosis in cancer cells . Apoptosis, or programmed cell death, is a mechanism that the body uses to get rid of unneeded or abnormal cells. This compound has been found to induce significant early apoptosis compared to untreated control cells .
Autophagy Induction
Autophagy, a process of self-digestion by a cell, is another mechanism that this compound can activate . This process is often activated in response to cell stress or damage, and it can lead to cell death if it goes unchecked. This compound has been found to induce autophagy in cancer cells .
Kinase Inhibition
Kinases are enzymes that play a key role in the regulation of cell functions. This compound has been found to inhibit kinase activity, which can have a variety of effects on the cell, including the inhibition of cell growth and proliferation .
Antibacterial Activity
Thieno[2,3-d]pyrimidine derivatives, such as the compound , have been found to exhibit antibacterial properties . They have been tested in vitro for their abilities to inhibit the growth of different strains of bacteria .
Antifungal Activity
These compounds have also been found to have antifungal properties . Fungal infections can be difficult to treat, and new antifungal agents are always in demand.
Anti-inflammatory Activity
Inflammation is a common response to injury or infection, but when it becomes chronic, it can lead to various health problems. Thieno[2,3-d]pyrimidine derivatives have been found to exhibit anti-inflammatory properties .
Mechanism of Action
Target of Action
Thieno[2,3-d]pyrimidines, a core structure in the compound, have been reported to exhibit diverse biological activities .
Mode of Action
For instance, some thieno[2,3-d]pyrimidines have been identified as selective inhibitors for certain targets .
Biochemical Pathways
Thieno[2,3-d]pyrimidines have been reported to interact with various biochemical pathways due to their diverse biological activities .
Result of Action
Thieno[2,3-d]pyrimidines have been reported to have various effects, such as antiviral, antioxidant, and antimalarial activities .
properties
IUPAC Name |
N-methyl-N-[(1-thieno[2,3-d]pyrimidin-4-ylazetidin-3-yl)methyl]cyclopropanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2S2/c1-17(22(19,20)11-2-3-11)6-10-7-18(8-10)13-12-4-5-21-14(12)16-9-15-13/h4-5,9-11H,2-3,6-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKZCPPWGJIRNGE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CN(C1)C2=C3C=CSC3=NC=N2)S(=O)(=O)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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